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CAS No.: 20073-80-7
Cat. No.: B1596460
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Executive Summary

Terephthalohydroxamic acid (THA), also known as 1,4-benzenedicarbohydroxamic acid, is a
critical bifunctional chelating agent utilized in both industrial metallurgy and pharmaceutical
research.[1] Structurally derived from terephthalic acid, THA replaces carboxylic acid groups
with hydroxamic acid moieties (

), granting it exceptional affinity for transition metals (Fe, Cu, Zn) and lanthanides.

This guide provides a rigorous technical analysis of THA, detailing its optimized synthesis,
coordination chemistry, and dual-application utility as a flotation collector for rare earth minerals
and a zinc-binding pharmacophore in Histone Deacetylase (HDAC) inhibitors.

Part 1: Chemical Structure & Physicochemical
Properties[2][3]
Structural Characteristics
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THA (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-
inserted">

) consists of a benzene ring substituted at the para positions (1,4) with hydroxamic acid groups.
[L1[2][3][4][5] Its reactivity is defined by keto-enol tautomerism, which governs its metal-binding
capability.

o Keto Form: Predominant in solid state and acidic solution.

e Enol Form: Favored in alkaline conditions; the deprotonated enolate is the active chelating

species.
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Figure 1: Tautomeric equilibrium and metal chelation pathway of hydroxamic acids.

Physicochemical Data Table

The following data consolidates experimental values essential for experimental design.
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Property Value | Description Context
) Specific to
CAS Registry Number 20073-80-7 ] ]
Terephthalohydroxamic acid
Molecular Weight 196.16 g/mol
White to off-white crystalline
Appearance
powder
] ] Undergoes Lossen
Melting Point > 230°C (Decomposes) ]
rearrangement at high T
Acidity ( Hydroxamic -NH protons are
) weakly acidic
B DMSO, DMF, Aqueous Poor solubility in water and
Solubility

NaOH/KOH

alcohols

Coordination Mode

0O,0-Bidentate

Forms stable 5-membered

chelate rings

Part 2: Synthesis & Characterization Protocol
Synthesis Strategy: The Schotten-Baumann

Modification

While THA can be synthesized from terephthaloyl chloride, the Dimethyl Terephthalate (DMT)
route is preferred for safety and scalability, avoiding the generation of corrosive HCI gas. This

protocol utilizes hydroxylaminolysis in a basic methanolic solution.

Reagents Required:

o Dimethyl terephthalate (DMT)[6][7][8]

» Hydroxylamine hydrochloride (

)

e Potassium Hydroxide (KOH) or Sodium Methoxide (
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)

e Methanol (anhydrous preferred)

Step-by-Step Protocol

Step 1: Preparation of Hydroxylamine Base

Dissolve 1.1 equivalents (relative to ester groups) of

in Methanol.

Separately, dissolve 1.1 equivalents of KOH in Methanol.

Slowly add the KOH solution to the hydroxylamine solution at 0°C.

Filter off the precipitated KCI salt. The filtrate contains free hydroxylamine base.
Step 2: Nucleophilic Acyl Substitution
o Add Dimethyl terephthalate (1.0 eq) to the fresh hydroxylamine filtrate.

e Add an additional 1.0 eq of KOH (dissolved in MeOH) to catalyze the reaction and
deprotonate the product (driving equilibrium).

o Reaction: Stir at room temperature for 24—48 hours. A heavy white precipitate (the potassium
salt of THA) will form.

Step 3: Isolation and Purification

Filter the potassium salt and wash with cold methanol to remove unreacted ester.

Acidification: Dissolve the salt in minimum deionized water. Acidify dropwise with 2M HCI to
pH ~4-5.

The free Terephthalohydroxamic acid will precipitate immediately.

Filter, wash with water, and dry under vacuum at 60°C.
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Figure 2: Optimized synthesis workflow via hydroxylaminolysis of dimethyl terephthalate.
Characterization (Validation)
e lron(lll) Chloride Test: Dissolve a small amount of product in methanol and add aqueous

. A deep violet/red color confirms the presence of the hydroxamic acid group (formation of
ferric hydroxamate complex).

» IR Spectroscopy: Look for broad O-H/N-H stretch (
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) and the characteristic carbonyl split: Amide | (

) and Amide Il (

).

Part 3: Applications & Mechanisms
Mineral Flotation (Industrial Application)

THA is a superior collector for oxide minerals (Malachite, Cassiterite) and Rare Earth Elements
(Bastnaesite) compared to traditional fatty acids.

e Mechanism: Chemisorption.[9] The hydroxamic acid group forms a stable 5-membered ring

chelate with surface metal ions (e.g.,

on malachite).

o Selectivity: THA binds preferentially to metal cations on the mineral surface rather than silica
(quartz), allowing for high-grade separation.

Biological Activity: HDAC Inhibition
In drug discovery, THA serves as a "Zinc Binding Group" (ZBG) scaffold. Histone Deacetylases
(HDACSs) are enzymes that remove acetyl groups from histones, regulating gene expression.

e Mechanism: The catalytic site of HDACs contains a

ion. The hydroxamic acid moiety of THA enters the active site and chelates the zinc ion in a
bidentate fashion, displacing the water molecule required for catalysis. This inhibition leads
to hyperacetylation of histones and can induce apoptosis in cancer cells.
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Figure 3: Mechanism of HDAC inhibition via Zinc chelation by Terephthalohydroxamic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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